Cas no 2167876-52-8 (2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane)
2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
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- 2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane
- 2167876-52-8
- EN300-1278648
- 2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane
-
- Inchi: 1S/C12H23NO/c1-10-5-8-13-12(14-10)7-4-6-11(2,3)9-12/h10,13H,4-9H2,1-3H3
- InChI Key: GDAMQKPSOUTTSU-UHFFFAOYSA-N
- SMILES: O1C(C)CCNC21CCCC(C)(C)C2
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 21.3Ų
2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1278648-1.0g |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1278648-50mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1278648-100mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1278648-250mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1278648-500mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1278648-1000mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1278648-2500mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1278648-5000mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1278648-10000mg |
2,8,8-trimethyl-1-oxa-5-azaspiro[5.5]undecane |
2167876-52-8 | 10000mg |
$3929.0 | 2023-10-01 |
2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane
2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane
The compound 2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane (CAS No: 2167876-52-8) is a unique organic molecule with a spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The spiro ring system in this molecule consists of two fused rings: a five-membered ring and an eleven-membered ring. The presence of an oxygen atom in the five-membered ring and a nitrogen atom in the eleven-membered ring adds complexity to its structure.
The 1-oxa designation indicates the presence of an oxygen atom in the five-membered ring, while the 5-aza designation highlights the nitrogen atom in the eleven-membered ring. The trimethyl groups attached at positions 2 and 8 further contribute to the molecule's stereochemistry and reactivity. This compound has been studied for its potential applications in various fields, including pharmaceuticals and materials science.
Recent studies have focused on the synthesis and characterization of spiro compounds, particularly those with nitrogen and oxygen atoms in their structures. Researchers have explored the use of such compounds as building blocks for more complex molecules with tailored properties. For instance, 2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane has been investigated for its ability to act as a precursor in the synthesis of bioactive compounds.
In terms of synthesis, this compound can be prepared through a variety of methods, including cycloaddition reactions and ring-closing metathesis. These methods allow for precise control over the stereochemistry and functional groups present in the molecule. The use of ring-closing metathesis, for example, has been shown to efficiently form spirocyclic structures with high yields.
The structural features of 2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane make it an interesting candidate for further research into its pharmacological properties. Preliminary studies suggest that this compound may exhibit bioactivity against certain enzymes or cellular targets. However, more extensive testing is required to fully understand its potential applications in drug discovery.
From a materials science perspective, the unique geometry of this compound could be exploited for applications in nanotechnology or as a component in advanced materials. Its ability to form stable structures under various conditions makes it a promising candidate for such applications.
In conclusion, 2,8,8-trimethyl-1-oxa-5-azaspiro5.5undecane is a fascinating compound with a complex spirocyclic structure and potential applications across multiple disciplines. Continued research into its synthesis, properties, and applications will undoubtedly shed more light on its full potential as a valuable chemical entity.
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